Cas no 1424-26-6 (L-Alanine,N-acetyl-3-(propylsulfinyl)-)

• Product Name: L-Alanine,N-acetyl-3-(propylsulfinyl)-
• CAS No: 1424-26-6
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 167631
• PubChem ID: 6451271
• Update Time: 2025-04-19

L-Alanine,N-acetyl-3-(propylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-acetyl-3-(propylsulfinyl)-
• (2R)-2-acetamido-3-propylsulfinylpropanoic acid
• L-Alanine, N-acetyl-3-(propylsulfinyl)-
• N-(1-Hydroxyethylidene)-3-(propane-1-sulfinyl)alanine
• DTXSID20931428
• 1424-26-6
• N-acetyl-S-(n-propyl)-l-cysteine-S-oxide
• Propylmercapturate sulfoxide

• Inchi： 1S/C8H15NO4S/c1-3-4-14(13)5-7(8(11)12)9-6(2)10/h7H,3-5H2,1-2H3,(H,9,10)(H,11,12)/t7-,14?/m0/s1
• InChI Key： PAWAYUCPVWXEKQ-CVSPRKDYSA-N
• SMILES： S(CCC)(C[C@@H](C(=O)O)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.07225
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 83.47